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Compound of Interest

Compound Name: 4-Bromophenylboronic acid

Cat. No.: B138365 Get Quote

Essential Safety and Handling Guide for 4-
Bromophenylboronic Acid
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 4-Bromophenylboronic acid. Adherence to these

procedures is essential for ensuring personal safety and proper management of this chemical

in a laboratory setting.

Chemical Identifier and Hazard Information

Identifier Value

Chemical Name 4-Bromophenylboronic acid

CAS Number 5467-74-3[1]

Molecular Formula BrC₆H₄B(OH)₂

Molecular Weight 200.83 g/mol [2]

Appearance White to light yellow crystal powder[3]

GHS Hazard Statements

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335)[1][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b138365?utm_src=pdf-interest
https://www.benchchem.com/product/b138365?utm_src=pdf-body
https://www.benchchem.com/product/b138365?utm_src=pdf-body
https://www.benchchem.com/product/b138365?utm_src=pdf-body
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/102340-SDS-EN.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromophenyl_boronic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3361760.htm
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/102340-SDS-EN.pdf
https://www.chemicalbook.com/msds/4-bromophenylboronic-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when working with 4-Bromophenylboronic acid.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[5]

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[5][6]

Prevents skin contact. Gloves

should be inspected before

use and changed immediately

if contaminated.[5]

Body Protection

A flame-resistant lab coat, fully

buttoned, with long pants and

closed-toe shoes.[5]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound.

[5]

Minimizes the risk of inhaling

dust particles and subsequent

respiratory tract irritation.[5]

Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following operational protocol is crucial for the safe handling of 4-
Bromophenylboronic acid.

Preparation
Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[5][6]

All work must be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[5][6][7]
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The work area should be clean and free of clutter.

Verify that all necessary PPE is available and in good condition.

Donning PPE Workflow

Start: Prepare for Handling Don Lab Coat
(fully buttoned) Wear Nitrile Gloves Wear Safety Goggles Wear N95 Respirator

(if handling powder) Proceed with Work

Click to download full resolution via product page

Caption: Workflow for donning Personal Protective Equipment.

Handling and Use
Keep the container of 4-Bromophenylboronic acid tightly closed when not in use.[5]

Avoid generating dust when transferring the solid.[5][8] Use a spatula for transfers.[5]

For weighing, do so within the fume hood on a tared weigh boat.

When preparing solutions, slowly add the solid to the solvent to prevent splashing.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[6]

Post-Handling
Clean the work area to remove any residual chemical.

Properly doff and dispose of single-use PPE.

Store 4-Bromophenylboronic acid in a cool, dry, well-ventilated area away from

incompatible materials.[8]

Disposal Plan
All waste generated from the use of 4-Bromophenylboronic acid, including contaminated

PPE and empty containers, must be treated as hazardous waste.[6]
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Waste Segregation and Collection
Solid Waste: Collect all solid waste, including contaminated weigh boats, wipes, and gloves,

in a designated, labeled hazardous waste container.

Liquid Waste: Collect all solutions containing 4-Bromophenylboronic acid in a separate,

labeled hazardous waste container. Do not mix with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) department.[9]

Empty Containers: Original containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous liquid waste. The rinsed container can then be disposed of

according to institutional guidelines.

Disposal Workflow
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Caption: Logical workflow for the disposal of 4-Bromophenylboronic acid waste.

Spill Response
In the event of a spill, follow these procedural steps:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6]

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[6]

Contain: For small spills of the solid, carefully sweep or scoop the material to avoid raising

dust. For liquid spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the

spill.[6]

Clean-up: Carefully collect the absorbed material into a labeled, sealed container for

hazardous waste disposal.[6]

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

[6] All cleaning materials should also be disposed of as hazardous waste.

Report: Report the spill to the appropriate safety personnel.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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